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Compound of Interest

Compound Name:
Dihexadecyl dimethyl ammonium

chloride

CAS No.: 1812-53-9

Cat. No.: B155431 Get Quote

Introduction & Scope
Dihexadecyl dimethyl ammonium chloride (DHAC), often referred to as a C16-homologue of

DODMAC, is a synthetic cationic lipid belonging to the quaternary ammonium family. Unlike

zwitterionic lipids (e.g., DOPC), DHAC possesses a permanent positive charge at the

quaternary amine headgroup, making it a critical reagent for gene delivery (transfection),

vaccine adjuvants, and antimicrobial surface coatings.

This Application Note provides a rigorous, self-validating protocol for generating DHAC

vesicles. While DHAC is structurally similar to the widely used C18-analog (DODAB/DODAC),

its shorter alkyl chain length (

) results in a lower main phase transition temperature (

), altering the thermodynamics of vesicle formation.

Mechanism of Action
The utility of DHAC vesicles relies on electrostatic interaction:

Cargo Entrapment: The cationic headgroup binds anionic cargo (plasmid DNA, siRNA,

mRNA) via electrostatic attraction, forming "lipoplexes."
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Cellular Interaction: The net positive charge facilitates interaction with the negatively charged

proteoglycans on cell membranes, promoting endocytosis.

Pre-Formulation Considerations
Successful vesicle formation requires strict control over thermodynamic parameters. Do not

proceed without defining these variables.

The "Helper Lipid" Necessity
DHAC is a surfactant with a high critical packing parameter (

), tending to form inverted micelles or unstable bilayers if used pure. To form stable lamellar
vesicles (liposomes), it must be co-formulated with a "helper lipid."[1]

Helper Lipid Role
Recommended
Molar Ratio
(DHAC:Helper)

Application

Cholesterol
Stabilizes the bilayer;

prevents leakage.
1:1 or 2:1

Vaccine Adjuvants,

Drug Delivery

DOPE

Fusogenic; promotes

endosomal escape via

phase transition.

1:1
Gene Transfection

(siRNA/pDNA)

None (Pure)
Unstable; forms

micelles/aggregates.
N/A

Antimicrobial coatings

(not vesicles)

Phase Transition Temperature ( )
DHAC (C16):

(dependent on ionic strength).

DODAC (C18):

.[2]

Implication: Hydration must occur above the
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to ensure the lipid chains are in a liquid-crystalline (disordered) state. We standardize
hydration at 60°C to ensure complete fluidity.

Protocol A: Thin Film Hydration (Bench Standard)
This is the "Gold Standard" method for preparing small batches (1–10 mL) with high

encapsulation efficiency for hydrophilic cargo.

Materials Required
Lipid: Dihexadecyl dimethyl ammonium chloride (DHAC), >98% purity.

Helper Lipid: Cholesterol or DOPE.[3]

Solvent: Chloroform (HPLC Grade) and Methanol.

Hydration Buffer: 5% Dextrose or Sterile Water (Milli-Q). WARNING: Do not use PBS or

saline during the initial hydration of cationic lipids; high ionic strength causes immediate

aggregation and precipitation.

Equipment: Rotary Evaporator, Water Bath (60°C), Extruder (with 100nm polycarbonate

membranes).

Workflow Diagram

Start: Weigh Lipids Dissolve in
CHCl3:MeOH (9:1)

 Mix DHAC + Helper Rotary Evaporation
(Vacuum, 40°C)

 Create homogenous mix Dry Lipid Film
(Trace solvent removal)

 Form thin layer Hydration
(60°C, Water/Dextrose)

 T > Tm (Critical) Downsizing
(Extrusion/Sonication)

 MLV -> LUV QC: Zeta Potential
& DLS

 Validate

Click to download full resolution via product page

Figure 1: Thin Film Hydration workflow. The critical step is Hydration, which must occur above

the phase transition temperature (

) of the lipid mixture.

Step-by-Step Procedure
Lipid Solubilization:
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Dissolve DHAC and Helper Lipid (e.g., Cholesterol) in a round-bottom flask using

Chloroform:Methanol (9:1 v/v).

Target Concentration: 10 mg/mL total lipid.

Film Formation:

Attach flask to a Rotary Evaporator.

Set water bath to 40°C.

Apply vacuum gradually (start at 300 mbar, lower to 50 mbar) to prevent "bumping."

Rotate at 100-150 rpm until a thin, dry film coats the flask wall.

Desiccation: Place the flask under high vacuum (desiccator) for at least 4 hours (or

overnight) to remove trace solvent. Residual chloroform is cytotoxic.

Hydration (The Critical Step):

Pre-heat the hydration buffer (5% Dextrose) to 60°C.

Add buffer to the lipid film.

Rotate the flask (no vacuum) at 60°C for 30–60 minutes.

Observation: The film should peel off, forming a cloudy, milky suspension. These are

Multilamellar Vesicles (MLVs).

Downsizing (LUV Formation):

Option A (Extrusion - Recommended): Pass the MLV suspension through 100 nm

polycarbonate filters 11 times using a liposome extruder. Maintain temperature at 60°C

during extrusion.

Option B (Sonication): Probe sonicate (20% amplitude) for 5 minutes on ice (pulse 10s on,

10s off) to prevent overheating, though this may shed titanium particles.
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Protocol B: Ethanol Injection (Scalable)
Best for larger volumes (>20 mL) or rapid screening.

Preparation:

Phase A: Dissolve DHAC/Helper Lipid in 100% Ethanol (Concentration: 20-40 mg/mL).

Phase B: Pre-heat Water/Dextrose to 60°C while stirring magnetically at high speed (700+

rpm).

Injection:

Inject Phase A into Phase B using a syringe pump at a steady rate (e.g., 1 mL/min).

Ratio: Final ethanol content should not exceed 10% v/v.

Dialysis:

Dialyze the resulting suspension against water for 24 hours to remove ethanol.

Quality Control & Self-Validation
A protocol is only as good as its validation. You must verify the following parameters.

Physicochemical Specifications
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Parameter Method
Target
Specification

Troubleshooting

Particle Size
Dynamic Light

Scattering (DLS)
80 – 140 nm

If >200nm, increase

extrusion cycles or

sonication energy.

Polydispersity (PDI) DLS < 0.200

High PDI indicates

aggregation. Check

buffer ionic strength.

Zeta Potential
ELS (Electrophoretic

Light Scattering)
+30 to +60 mV

If < +20 mV, check

lipid purity or pH

(DHAC is permanently

charged, but shielding

occurs).

Appearance Visual Inspection
Translucent/Opalesce

nt

If white/chalky, large

aggregates are

present.

Stability Warning
Cationic liposomes are colloidally unstable in high salt.

Storage: 4°C in water or 5% dextrose.

Usage: Only add PBS/Saline immediately before in vivo injection or cell treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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